Cas no 2229262-56-8 (4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine)

• Product Name: 4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine
• CAS No: 2229262-56-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6447153
• PubChem ID: 165702270
• Update Time: 2025-06-10

4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine
• 4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine
• EN300-1760616
• 2229262-56-8

• Inchi： 1S/C12H15N3O/c1-2-10-11(8-15-12(10)14-5-1)16-9-3-6-13-7-4-9/h1-2,5,8-9,13H,3-4,6-7H2,(H,14,15)
• InChI Key： YGMQTSYMASJSTA-UHFFFAOYSA-N
• SMILES： O(C1=CNC2C1=CC=CN=2)C1CCNCC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine

Comprehensive Overview of 4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine (CAS No. 2229262-56-8): Properties, Applications, and Research Insights

The compound 4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine (CAS No. 2229262-56-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This piperidine-derived scaffold, fused with a pyrrolopyridine moiety, exhibits versatile reactivity, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for highly functionalized heterocycles like 4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine has surged, driven by the need for novel small-molecule therapeutics. The compound’s dual-ring system offers optimal spatial geometry for binding to biological targets, a feature frequently explored in cancer research and neurodegenerative disease studies. Its CAS No. 2229262-56-8 is often cited in patent literature, reflecting its industrial relevance.

From a synthetic chemistry perspective, the pyrrolopyridine-piperidine hybrid structure presents intriguing challenges and opportunities. The oxygen-linked piperidine side chain enhances solubility, a critical factor in drug-likeness optimization, while the aromatic nitrogen atoms contribute to hydrogen-bonding interactions. These properties are frequently discussed in medicinal chemistry forums and ADMET prediction studies, addressing common queries about bioavailability improvement.

The compound’s role in fragment-based drug design (FBDD) is another hot topic. Its molecular weight (~243 g/mol) and rotatable bond count make it an ideal candidate for lead compound development, as evidenced by its inclusion in combinatorial chemistry libraries. Recent publications highlight its utility in allosteric modulator discovery, particularly for CNS-targeted drugs, responding to growing interest in blood-brain barrier penetration strategies.

Analytical characterization of CAS 2229262-56-8 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently searched by quality control professionals. The compound’s chromatographic behavior and stability under physiological conditions are key considerations for researchers optimizing preclinical formulations. These aspects align with industry demands for QC-compatible intermediates in GMP synthesis workflows.

In the context of green chemistry initiatives, synthetic routes to 4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine are being reevaluated. Modern catalytic methods and flow chemistry approaches aim to reduce organic solvent waste, addressing environmental concerns while maintaining atom economy. This resonates with the pharmaceutical industry’s shift toward sustainable manufacturing practices.

The intellectual property landscape surrounding pyrrolopyridine derivatives continues to expand, with 2229262-56-8 appearing in patents for JAK/STAT pathway inhibitors and epigenetic regulators. These applications connect with trending searches about immuno-oncology targets and gene expression modulation, demonstrating the compound’s relevance in precision medicine development.

From a commercial standpoint, suppliers often highlight the scalable synthesis of 4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine, catering to both milligram-scale researchers and kilogram-scale manufacturers. The compound’s structure-activity relationship (SAR) studies are frequently updated in chemical databases, serving as valuable references for virtual screening campaigns and molecular docking simulations.

Emerging applications in PET tracer development and diagnostic probe design further underscore the versatility of this N-heterocycle. Its potential for isotope labeling (e.g., with ¹⁸F or ¹¹C) responds to growing interest in molecular imaging technologies, particularly in neurological disorder research and theragnostic approaches.

As the scientific community continues to explore 2229262-56-8, its physicochemical properties—including logP values, pKa, and crystalline forms—remain subjects of active investigation. These parameters directly influence formulation development and intellectual property strategies, making them critical for both academic and industrial researchers navigating the drug development pipeline.